![molecular formula C17H13F3N4O2S B2448949 1-(5-(3-(Methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea CAS No. 1251576-75-6](/img/structure/B2448949.png)
1-(5-(3-(Methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea
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Description
1-(5-(3-(Methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C17H13F3N4O2S and its molecular weight is 394.37. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis
One study detailed a method for synthesizing 1,3,4-thiadiazol-2-yl urea derivatives using microwave irradiation, which offers a faster and more efficient route for obtaining these compounds compared to conventional heating methods. This technique is notable for its application in creating new chemical entities with potential uses in drug discovery and materials science Kejian Li & Wenbin Chen, 2008.
Antimicrobial Activity
Another area of research explored the synthesis of novel 1,3,4-oxadiazole derivatives with urea components to assess their antimicrobial activities. These studies aim to develop new antimicrobial agents by harnessing the unique properties of the oxadiazole ring combined with urea functionalities B. Shankar et al., 2017.
Molecular Structure Analysis
The crystal structure of N-(5-phenyl-1,3,4-oxadiazol-2-yl)-N′-benzoyl urea, a novel insect-growth-regulator (IGR), has been determined, showcasing the compound's potential as a pest control agent. The study emphasizes the importance of structural analysis in understanding the mode of action of such compounds Li Zhong et al., 1999.
Antioxidant Activity Evaluation
Research into the synthesis and evaluation of antioxidant activities of derivatives incorporating the 1,3,4-oxadiazole ring and urea functionalities has been conducted. These studies contribute to the development of new antioxidant agents that can be used to mitigate oxidative stress in biological systems S. George et al., 2010.
Anticancer Agents
A novel apoptosis inducer based on the 1,2,4-oxadiazole structure was identified through high-throughput screening, highlighting the compound's potential as an anticancer agent. This research underscores the therapeutic applications of oxadiazole derivatives in treating cancer Han-Zhong Zhang et al., 2005.
properties
IUPAC Name |
1-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-3-[2-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N4O2S/c1-27-11-6-4-5-10(9-11)14-23-24-16(26-14)22-15(25)21-13-8-3-2-7-12(13)17(18,19)20/h2-9H,1H3,(H2,21,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNVRWYTVTJMMTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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